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Welcome to the technical support center for the implementation and adherence to the AAPM's

TG-263 report on standardizing nomenclature in radiation oncology. This resource is designed

for researchers, scientists, and drug development professionals to navigate the challenges of

adopting this critical standard for data consistency and interoperability.

Frequently Asked Questions (FAQs)
Q1: What is the primary purpose of TG-263?

A1: The TG-263 report from the American Association of Physicists in Medicine (AAPM) aims

to standardize the nomenclature for targets, organs-at-risk (OARs), and other structures in

radiation oncology.[1][2][3] This standardization is crucial for improving communication,

enhancing patient safety, and enabling the reliable exchange and analysis of data for clinical

trials and research.[2][4]

Q2: What are the main challenges in adopting TG-263?

A2: The primary challenges include a lack of physician support for changing established

naming conventions, the significant effort required for implementation and staff training, and

limitations within commercial treatment planning systems (TPS). A survey indicated that 44% of

respondents found it difficult to adopt TG-263 for targets, compared to 29% for OARs.

Q3: Where can I find the official TG-263 documentation and resources?
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A3: The complete TG-263 report, along with an executive summary and structure

spreadsheets, are available on the AAPM website. These resources provide the foundational

knowledge needed for implementation.

Troubleshooting Guides
Issue 1: Low Compliance with Target Naming
Conventions
Problem: Our clinic is struggling to achieve consistent adherence to TG-263 guidelines for

naming target volumes, leading to data inconsistencies.

Solution:

Phased Rollout: Implement TG-263 compliant templates for each disease site in phases.

This gradual approach allows staff to adapt to the new nomenclature over time.

Physician Engagement: Actively involve physicians in the implementation process. Lack of

physician buy-in is a significant barrier to adoption.

Automation: Utilize or develop scripts that can automatically check for compliance with TG-

263 naming conventions within your TPS. These scripts can flag non-compliant names for

correction before plan approval.

Large Language Models (LLMs): Preliminary studies suggest that locally-hosted LLMs can

be used to streamline and standardize target naming by converting descriptive text into TG-

263 compliant names.

Issue 2: Difficulty in Retrospectively Standardizing
Existing Data
Problem: We have a large database of legacy treatment plans with inconsistent naming. How

can we efficiently standardize this data to TG-263 for research purposes?

Solution:
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Software-Assisted Relabeling: Employ software tools that can map existing structure names

to their TG-263 equivalents. One such approach, "Stature," has been shown to successfully

relabel 99.0% of relevant structures in large datasets.

Clinician-Guided Mapping: The process should be clinician-driven to ensure accuracy.

Clinicians can identify synonyms for each relevant structure and map them to the

corresponding TG-263 name. This method has been shown to be significantly faster than

manual relabeling.

Data on TG-263 Adherence Strategies
The following table summarizes the impact of different implementation strategies on

compliance rates, as reported in a clinical study.

Strategy
Mean Compliance Error
Rate (Pre-Implementation)

Mean Compliance Error
Rate (Post-
Implementation)

Phase 1: TG-263 Compliant

Templates
31.8% ± 17.4% 8.1% ± 12.2%

Phase 2: Automated Structure

Name Checker
8.1% ± 12.2% 2.2% ± 6.9%

Data sourced from a study on an open-source solution for improving TG-263 compliance.

Implementation Protocols and Workflows
Protocol for Phased Implementation of TG-263

Form a Multidisciplinary Team: Include physicists, dosimetrists, radiation oncologists, and IT

personnel.

Identify Common Treatment Sites: Begin with the most frequently treated disease sites in

your clinic.

Develop Site-Specific Templates: Create TG-263 compliant structure naming templates for

the selected sites. An open-source tool is available to assist in creating these templates.
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Staff Training: Conduct thorough training sessions for all team members on the new

nomenclature and the use of the templates.

Deploy and Monitor: Roll out the templates for the initial sites and monitor compliance.

Collect feedback and make necessary adjustments.

Expand to Other Sites: Gradually expand the implementation to all treatment sites.

Implement Automated Checks: Introduce scripting or other automated tools to verify

compliance and provide real-time feedback to users.

Visualizing Workflows and Logic
The following diagrams illustrate key workflows and logical structures for implementing and

adhering to TG-263.
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Caption: Phased workflow for implementing TG-263 in a clinical setting.
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Caption: Decision tree for ensuring TG-263 compliance for new and legacy plans.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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